Cas no 61330-43-6 ([1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl-)
61330-43-6 structure
Product Name:[1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl-
CAS No:61330-43-6
MF:C21H14N4
MW:322.36266374588
CID:483697
PubChem ID:12285852
Update Time:2025-04-19
[1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- [1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl-
- 2,5-diphenyl-[1,2,4]triazolo[1,5-c]quinazoline
- 61330-43-6
- DTXSID60484448
-
- Inchi: 1S/C21H14N4/c1-3-9-15(10-4-1)19-23-21-17-13-7-8-14-18(17)22-20(25(21)24-19)16-11-5-2-6-12-16/h1-14H
- InChI Key: BMFCZVCTHKBBLM-UHFFFAOYSA-N
- SMILES: N12C(C3C=CC=CC=3)=NC3C=CC=CC=3C1=NC(C1C=CC=CC=1)=N2
Computed Properties
- Exact Mass: 322.12202
- Monoisotopic Mass: 322.121846464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 443
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.08
[1,2,4]Triazolo[1,5-c]quinazoline, 2,5-diphenyl- Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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